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Compound of Interest

Compound Name: L-Glutamine-15N2,d5

Cat. No.: B12422415 Get Quote

An In-depth Technical Guide to L-Glutamine-
¹⁵N₂,d₅
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Glutamine-¹⁵N₂,d₅, a stable

isotope-labeled amino acid crucial for metabolic research. The document details its chemical

structure, physicochemical properties, and significant applications, with a focus on its use in

stable isotope tracing experiments.

Introduction to L-Glutamine-¹⁵N₂,d₅
L-Glutamine-¹⁵N₂,d₅ is a non-radioactive, stable isotope-labeled form of the non-essential

amino acid L-glutamine.[1] In this molecule, both nitrogen atoms are replaced with the heavy

isotope Nitrogen-15 (¹⁵N), and five hydrogen atoms are substituted with deuterium (²H or D).[2]

These isotopic labels make it a powerful tool for tracing the metabolic fate of glutamine in

various biological systems without the safety concerns associated with radioactive isotopes.

Glutamine is the most abundant amino acid in the human body and plays a central role in a

multitude of metabolic processes.[1][3][4] It is a key substrate for nucleotide synthesis, a major

nitrogen donor for the production of other amino acids, and a significant source of carbon for

the tricarboxylic acid (TCA) cycle in rapidly proliferating cells, such as cancer cells.[4][5] The

use of L-Glutamine-¹⁵N₂,d₅ allows researchers to quantitatively track the contribution of
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glutamine to these pathways using techniques like mass spectrometry and nuclear magnetic

resonance (NMR) spectroscopy.[2][6]

Chemical Structure and Properties
The foundational structure of L-Glutamine-¹⁵N₂,d₅ is that of L-glutamine, with the isotopic labels

strategically placed. The two nitrogen atoms, one in the alpha-amino group and one in the side-

chain amide group, are ¹⁵N. The five deuterium atoms are located at the 2, 3, and 4 positions of

the carbon backbone.[2][6]

Chemical Structure of L-Glutamine-¹⁵N₂,d₅

Physicochemical and Quantitative Data

Property Value References

Molecular Formula C₅D₅H₅¹⁵N₂O₃ [2][6]

Molecular Weight 153.16 g/mol [2][6]

Synonyms
L-Glutamic acid 5-amide-

¹⁵N₂,d₅, Levoglutamide-¹⁵N₂,d₅
[1][2][6]

Physical Form Solid, white crystalline powder [7][8]

Melting Point 185 °C (decomposes) [7][9]

Solubility Soluble in water [10]

Isotopic Purity (¹⁵N) ≥98% [7]

Isotopic Purity (D) ≥98% [2]

Storage Temperature
Room temperature, away from

light and moisture
[2][6]

Applications in Metabolic Research
The primary application of L-Glutamine-¹⁵N₂,d₅ is in stable isotope tracing studies to elucidate

metabolic pathways in vitro and in vivo.[11] By introducing this labeled glutamine into a

biological system, researchers can track the incorporation of its heavy isotopes into various
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downstream metabolites. This provides quantitative insights into the fluxes through different

metabolic pathways.

Key research areas where L-Glutamine-¹⁵N₂,d₅ is utilized include:

Cancer Metabolism: Cancer cells often exhibit altered glutamine metabolism to support their

rapid growth and proliferation.[11][12] Isotope tracing with labeled glutamine helps to identify

these metabolic shifts, providing potential targets for therapeutic intervention.[11]

Neuroscience: Glutamine is a precursor for the synthesis of the neurotransmitters glutamate

and GABA.[10] Tracing studies can elucidate the dynamics of the glutamate/GABA-

glutamine cycle in the brain.[10]

Immunology: Immune cells rely heavily on glutamine as an energy source and for the

synthesis of essential molecules.[13] L-Glutamine-¹⁵N₂,d₅ can be used to study how immune

cell metabolism is altered during an immune response.

Drug Development: Understanding the metabolic effects of a drug candidate is crucial.

Stable isotope tracing can reveal how a compound impacts glutamine metabolism and other

interconnected pathways.

Experimental Protocol: Stable Isotope Tracing with
L-Glutamine-¹⁵N₂,d₅
The following is a generalized protocol for an in vivo stable isotope tracing experiment using L-

Glutamine-¹⁵N₂,d₅ in a mouse model. This protocol can be adapted for in vitro cell culture

experiments.

Objective: To determine the metabolic fate of glutamine in a specific tissue of interest.

Materials:

L-Glutamine-¹⁵N₂,d₅

Sterile saline solution (0.9% NaCl)

Animal model (e.g., mouse)
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Infusion pump

Tools for tissue collection and snap-freezing (liquid nitrogen)

Metabolite extraction buffers

Mass spectrometer (e.g., LC-MS or GC-MS)

Methodology:

Preparation of Infusion Solution:

Dissolve L-Glutamine-¹⁵N₂,d₅ in sterile saline to the desired concentration. The exact

concentration will depend on the specific experimental design and animal model.

Ensure the solution is sterile-filtered before administration.

Tracer Administration:

For in vivo studies, the labeled glutamine is typically administered via intravenous infusion.

A common approach is a bolus injection followed by a continuous infusion to achieve a

steady-state labeling of metabolites.[14]

The infusion duration can range from minutes to several hours, depending on the

metabolic pathways being investigated.[14]

Sample Collection:

At the end of the infusion period, euthanize the animal according to approved ethical

protocols.

Rapidly dissect the tissue of interest and immediately snap-freeze it in liquid nitrogen to

quench all metabolic activity. This is a critical step to preserve the metabolic state of the

tissue.[15]

Collect blood samples for plasma analysis if required.
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Metabolite Extraction:

Homogenize the frozen tissue in a cold extraction buffer (e.g., a mixture of methanol,

acetonitrile, and water).

Centrifuge the homogenate to pellet proteins and other cellular debris.

Collect the supernatant containing the metabolites.

Mass Spectrometry Analysis:

Analyze the metabolite extract using a mass spectrometer (e.g., LC-MS/MS or GC-MS).

The mass spectrometer will separate the different metabolites and measure the mass-to-

charge ratio of their ions.

The incorporation of ¹⁵N and deuterium from L-Glutamine-¹⁵N₂,d₅ into downstream

metabolites will result in a predictable shift in their mass, allowing for their detection and

quantification.[16]

Data Analysis:

Process the raw mass spectrometry data to identify the labeled metabolites and determine

their isotopic enrichment.

Calculate the fractional contribution of glutamine to the production of these metabolites.

Interpret the data to understand the activity of different metabolic pathways.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow of a stable isotope tracing experiment

using L-Glutamine-¹⁵N₂,d₅.
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Caption: Workflow of a stable isotope tracing experiment.
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Conclusion
L-Glutamine-¹⁵N₂,d₅ is an indispensable tool for researchers in various fields of life sciences. Its

ability to safely and accurately trace the metabolic fate of glutamine provides invaluable

insights into cellular physiology and disease states. The detailed understanding of metabolic

pathways enabled by this stable isotope-labeled compound is crucial for the development of

novel diagnostic and therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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